Cas no 116274-88-5 (Cyclohexanecarboxylic acid, 2-(1-pyrrolidinyl)-, methyl ester, cis-)

• Product Name: Cyclohexanecarboxylic acid, 2-(1-pyrrolidinyl)-, methyl ester, cis-
• CAS No: 116274-88-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 3647803
• PubChem ID: 53638914
• Update Time: 2025-04-22

Cyclohexanecarboxylic acid, 2-(1-pyrrolidinyl)-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(1-pyrrolidinyl)-, methyl ester, cis-
• Cyclohexanecarboxylic acid, 2-(1-pyrrolidinyl)-, methyl ester, cis- (9CI)
• 116274-88-5
• Cis-methyl 2-(pyrrolidin-1-yl)cyclohexanecarboxylate

• Inchi： 1S/C12H21NO2/c1-15-12(14)10-6-2-3-7-11(10)13-8-4-5-9-13/h10-11H,2-9H2,1H3/t10-,11+/m1/s1
• InChI Key： AERORHXQCZHFDA-MNOVXSKESA-N
• SMILES： [C@@H]1(C(OC)=O)CCCC[C@@H]1N1CCCC1

Computed Properties

• Exact Mass: 211.157228913Da
• Monoisotopic Mass: 211.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų